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Introduction
Osmium dioxide (OsO₂) is a transition metal oxide that is gaining interest as a specialized

coating material. It crystallizes in the rutile structure and is notable for its unique combination of

metallic conductivity, high density, and chemical stability.[1][2] Unlike its volatile and highly toxic

counterpart, osmium tetroxide (OsO₄), osmium dioxide is non-toxic and thermally stable up to

approximately 500°C, after which it decomposes.[1][2] These properties make OsO₂ thin films

a promising candidate for a variety of advanced applications, including catalysis,

electrochemistry, and microelectronics.

This document provides an overview of the applications of osmium dioxide coatings, detailed

experimental protocols for their deposition, and a summary of their key physical and chemical

properties.

Key Properties of Osmium Dioxide
Osmium dioxide coatings exhibit a range of properties that make them suitable for specialized

applications. A summary of these properties is presented in the table below.
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Property Value Citation(s)

Physical Properties

Chemical Formula OsO₂ [1]

Molar Mass 222.229 g/mol [2]

Appearance
Brown to black powder; golden

for single crystals
[1][2]

Density 11.4 g/cm³ [1][2]

Melting Point ~500 °C (decomposes) [1][2]

Crystal Structure Rutile (tetragonal) [1]

Electrical Properties

Electrical Resistivity ~15 μΩ·cm (for single crystals) [2]

Chemical Properties

Solubility in Water Insoluble [2]

Solubility in Acids
Dissolves in strong acids like

HCl
[2]

Toxicity Non-toxic [2]

Applications of Osmium Dioxide Coatings
The unique combination of conductivity and stability in OsO₂ makes it a valuable material for

several advanced applications.

Heterogeneous Catalysis
Osmium dioxide thin films are explored as catalysts in various chemical reactions. Their high

surface area in nanostructured forms enhances their catalytic activity.[1] One notable

application is in oxidation reactions, such as the conversion of sulfur dioxide to sulfur trioxide

and the oxidation of carbon monoxide.[1]

Catalytic Oxidation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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